Cas no 947771-07-5 (2-(1,3-oxazol-5-yl)acetonitrile)

2-(1,3-Oxazol-5-yl)acetonitrile is a versatile heterocyclic nitrile compound featuring an oxazole core with an acetonitrile substituent. Its structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The oxazole ring contributes to its stability and reactivity, while the nitrile group offers further functionalization potential through nucleophilic addition or reduction. This compound is useful in cyclization reactions, heterocycle derivatization, and as a building block for bioactive molecules. Its well-defined reactivity profile and compatibility with various synthetic conditions enhance its utility in research and industrial applications. Proper handling is advised due to its potential toxicity.

2-(1,3-oxazol-5-yl)acetonitrile structure

947771-07-5 structure

Product Name:2-(1,3-oxazol-5-yl)acetonitrile

CAS No:947771-07-5

MF:C₅H₄N₂O

MW:108.09806060791

MDL:MFCD11101412

CID:2950590

PubChem ID:44119603

Update Time:2025-06-07

2-(1,3-oxazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Oxazoleacetonitrile
- Oxazole-5-acetonitrile
- 1,3-Oxazol-5-ylacetonitrile
- 2-(1,3-oxazol-5-yl)acetonitrile
- 2-(Oxazol-5-yl)acetonitrile
- SY232342
- SCHEMBL3680486
- DB-113801
- 947771-07-5
- AC7425
- AKOS022719745
- MFCD11101412
- EN300-249958
- CS-0242479
- MDL： MFCD11101412
- Inchi： 1S/C5H4N2O/c6-2-1-5-3-7-4-8-5/h3-4H,1H2
- InChI Key： XUDWLFWTSOMCNP-UHFFFAOYSA-N
- SMILES： O1C=NC=C1CC#N

Computed Properties

Exact Mass: 108.032362755g/mol
Monoisotopic Mass: 108.032362755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 49.8

2-(1,3-oxazol-5-yl)acetonitrile Pricemore >>

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eNovation Chemicals LLC	D918649-1g	Oxazole-5-acetonitrile	947771-07-5	95%	1g	$935	2024-07-20
Enamine	EN300-249958-0.05g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	0.05g	$252.0	2024-06-19
Enamine	EN300-249958-0.1g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	0.1g	$375.0	2024-06-19
Enamine	EN300-249958-0.25g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	0.25g	$535.0	2024-06-19
Enamine	EN300-249958-0.5g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	0.5g	$843.0	2024-06-19
Enamine	EN300-249958-1.0g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	1.0g	$1081.0	2024-06-19
Enamine	EN300-249958-2.5g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	2.5g	$2271.0	2024-06-19
Enamine	EN300-249958-5.0g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	5.0g	$4489.0	2024-06-19
Enamine	EN300-249958-10.0g	2-(1,3-oxazol-5-yl)acetonitrile	947771-07-5	95%	10.0g	$8760.0	2024-06-19
abcr	AB281765-250mg	1,3-Oxazol-5-ylacetonitrile; .	947771-07-5		250mg	€835.00	2025-04-14